1-Benzyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-benzyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C19H19NO4/c1-24-15-9-7-14(8-10-15)18-16(19(22)23)11-17(21)20(18)12-13-5-3-2-4-6-13/h2-10,16,18H,11-12H2,1H3,(H,22,23)
• InChI Key: REHJMAGOXBJGDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(CC(=O)N2CC3=CC=CC=C3)C(=O)O
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol

Description

1-Benzyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid (BMPCA) is a synthetic organic compound that is used in a variety of scientific research applications. BMPCA has been studied for its ability to act as an enzyme inhibitor, a reagent for organic synthesis, and a drug delivery vehicle.

Scientific Research Applications

Synthesis and Structural Studies

• The study by Sivakumar et al. (2011) introduced aromatic carboxylic acids used for assembling lanthanide-based coordination polymers, exploring their crystal structures and photophysical properties. This work highlights the utility of aromatic carboxylic acids in synthesizing compounds with potential applications in materials science (Sivakumar, Reddy, Cowley, & Butorac, 2011).

Antimicrobial Activity

• Patel, Agravat, and Shaikh (2011) focused on synthesizing new pyridine derivatives, including a discussion on their antimicrobial properties. This research underscores the potential of such compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Novel Heterocyclic Systems

• Deady and Devine (2006) explored the synthesis of novel annulated products from aminonaphthyridinones, demonstrating the chemical versatility of related compounds in creating new heterocyclic systems with potential pharmaceutical applications (Deady & Devine, 2006).

Luminescent Properties and Material Science

• Sivakumar et al. (2010) synthesized lanthanide 4-benzyloxy benzoates to study the influence of electron-withdrawing and electron-donating groups on luminescent properties. Their findings could impact the development of materials with specific photophysical characteristics (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).

Oxidation Studies

• Pillar and Guzman (2017) conducted oxidation studies of substituted catechols at the air-water interface, producing carboxylic acids, quinones, and polyphenols. This research offers insights into the environmental processing of aromatic compounds and their transformation products (Pillar & Guzman, 2017).